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Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993

For laboratory professionals engaged in research and development, ensuring a safe
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of Freon-11 (Trichlorofluoromethane), a colorless, volatile liquid with
a faintly sweetish odor. Adherence to these protocols is critical to mitigate risks and ensure
compliance with safety regulations.

Health Hazards and Exposure Data

Freon-11 poses several health risks. Inhalation of vapors can lead to dizziness, loss of
concentration, central nervous system depression, and at high concentrations, cardiac
arrhythmia.[1][2] Contact with the liquid can cause frostbite.[1] It is crucial to be aware of the
established exposure limits to ensure personnel safety.
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Parameter Value Source

OSHA PEL (Permissible

o 1,000 ppm (5,600 mg/m3) TWA  [3]
Exposure Limit)

NIOSH REL (Recommended 1,000 ppm (5,600 mg/m3)

Exposure Limit) Ceiling

[3]

ACGIH TLV (Threshold Limit 1,000 ppm (5,620 mg/m3) 3]

Value) Ceiling
IDLH (Immediately Dangerous

. 2,000 ppm [3]
to Life or Health)
Boiling Point 74.5°F (23.6°C) [1]
Vapor Density 4.74 [4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling Freon-11. The
following equipment is mandatory to prevent exposure.

Core PPE Requirements:

» Eye Protection: Safety glasses with side shields are required for normal conditions.[1] Where
splashes are a risk, a face shield should be worn in addition to safety glasses.[5]

» Hand Protection: Insulated gloves should be worn to protect against the cold liquid.[6] For
situations with a likelihood of liquid contact, impervious gloves are recommended.[1] General
work gloves, such as leather, can provide adequate protection for handling containers.[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area.[1][7] If
ventilation is inadequate, an appropriate respirator must be worn.[7] For concentrations up to
2000 ppm, a supplied-air respirator is recommended by NIOSH.[8]

» Protective Clothing: General work clothing is typically sufficient.[1] If there is a possibility of
direct contact or splashes, protective clothing should be worn.[6]
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Operational Plan for Safe Handling

A systematic approach to handling Freon-11 is essential to minimize risks.
Step 1: Preparation and Area Setup

o Ensure the work area is well-ventilated.[1][7] Local exhaust ventilation is preferred at filling
zones and areas where leaks are probable.[1]

» Verify that an eyewash station and safety shower are readily accessible.[8]

» Remove any potential ignition sources, as Freon-11 can decompose at high temperatures
(above 250°C) to form hazardous substances like hydrochloric acid, hydrofluoric acid, and
carbonyl halides.[2][9]

e Assemble all necessary PPE and ensure it is in good condition.
Step 2: Handling the Chemical

¢ Always wear the recommended PPE.[1]

e Avoid breathing vapors.[2]

e Prevent contact with skin and eyes.[1]

e Since Freon-11 boils at 74.5°F, containers may be under pressure.[2] If a container has
been exposed to heat, it should be cooled before opening.[2]

» Open containers slowly to allow for the gradual release of any built-up pressure.[10]
¢ Do not puncture or drop containers.[1]

Step 3: In Case of a Spill or Leak

e Evacuate the area and ensure it is well-ventilated.[9]

» Wear a self-contained breathing apparatus (SCBA) for large spills.[9]
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o Contain the spill using an absorbent material and transfer it to a sealed steel drum for
recovery or disposal.[9]

e Do not flush spills into sewers.[9]

Disposal Plan

Proper disposal of Freon-11 and related waste is a legal requirement and an environmental
responsibility.

Step 1: Refrigerant Recovery

e Under Section 608 of the Clean Air Act, it is illegal to intentionally vent refrigerants into the
atmosphere.[11]

A certified technician must recover the Freon-11 from equipment before its final disposal.[12]
[13] This applies to equipment that is dismantled on-site as well as appliances that enter the
waste stream intact.[13]

o Use EPA-certified refrigerant recovery equipment.[11]
Step 2: Container and Waste Management
o Empty containers should be tightly sealed.[1]

o Contaminated absorbent materials from spills should be placed in sealed, labeled containers
for disposal.[9]

o Comply with all federal, state, and local regulations regarding waste disposal.[1]
Step 3: Final Disposal

e Recovered Freon-11 can be sent to an EPA-certified reclaimer for recycling or to a certified
destruction facility.[11]

e The final person in the disposal chain, such as a scrap metal recycler, is responsible for
ensuring that the refrigerant has been recovered.[13] They must maintain documentation,
such as a signed statement from the person who recovered the refrigerant.[13]
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Below is a diagram illustrating the safe handling and disposal workflow for Freon-11.
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Caption: Workflow for Safe Handling and Disposal of Freon-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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